Cas no 1798700-65-8 (4-[3-(2-ethyl-1H-imidazol-1-yl)piperidine-1-carbonyl]-2,3-difluoropyridine)

4-[3-(2-ethyl-1H-imidazol-1-yl)piperidine-1-carbonyl]-2,3-difluoropyridine is a structurally complex heterocyclic compound featuring a piperidine core linked to a difluoropyridine moiety via a carbonyl bridge, with an ethyl-substituted imidazole ring at the 3-position. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in the development of bioactive molecules. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the imidazole and piperidine groups contribute to favorable interactions with biological targets. Its well-defined synthetic route allows for precise modifications, making it a versatile intermediate for drug discovery applications, particularly in targeting enzyme inhibition or receptor modulation.
4-[3-(2-ethyl-1H-imidazol-1-yl)piperidine-1-carbonyl]-2,3-difluoropyridine structure
1798700-65-8 structure
Product Name:4-[3-(2-ethyl-1H-imidazol-1-yl)piperidine-1-carbonyl]-2,3-difluoropyridine
CAS No:1798700-65-8
MF:C16H18F2N4O
MW:320.337130069733
CID:5776944
PubChem ID:91651907
Update Time:2025-05-20

4-[3-(2-ethyl-1H-imidazol-1-yl)piperidine-1-carbonyl]-2,3-difluoropyridine Chemical and Physical Properties

Names and Identifiers

    • Z1827819897
    • AKOS033603397
    • (2,3-difluoropyridin-4-yl)-[3-(2-ethylimidazol-1-yl)piperidin-1-yl]methanone
    • EN300-26609695
    • 4-[3-(2-ethyl-1H-imidazol-1-yl)piperidine-1-carbonyl]-2,3-difluoropyridine
    • 1798700-65-8
    • Inchi: 1S/C16H18F2N4O/c1-2-13-19-7-9-22(13)11-4-3-8-21(10-11)16(23)12-5-6-20-15(18)14(12)17/h5-7,9,11H,2-4,8,10H2,1H3
    • InChI Key: LAJQWSMVBMIICN-UHFFFAOYSA-N
    • SMILES: FC1C(=NC=CC=1C(N1CCCC(C1)N1C=CN=C1CC)=O)F

Computed Properties

  • Exact Mass: 320.14486753g/mol
  • Monoisotopic Mass: 320.14486753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 51Ų

4-[3-(2-ethyl-1H-imidazol-1-yl)piperidine-1-carbonyl]-2,3-difluoropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26609695-0.05g
4-[3-(2-ethyl-1H-imidazol-1-yl)piperidine-1-carbonyl]-2,3-difluoropyridine
1798700-65-8 95.0%
0.05g
$212.0 2025-03-20

Additional information on 4-[3-(2-ethyl-1H-imidazol-1-yl)piperidine-1-carbonyl]-2,3-difluoropyridine

Comprehensive Overview of 4-[3-(2-ethyl-1H-imidazol-1-yl)piperidine-1-carbonyl]-2,3-difluoropyridine (CAS No. 1798700-65-8)

The compound 4-[3-(2-ethyl-1H-imidazol-1-yl)piperidine-1-carbonyl]-2,3-difluoropyridine (CAS No. 1798700-65-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperidine core linked to an imidazole moiety and a difluoropyridine group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in drug discovery.

In recent years, the demand for heterocyclic compounds like 4-[3-(2-ethyl-1H-imidazol-1-yl)piperidine-1-carbonyl]-2,3-difluoropyridine has surged due to their versatility in medicinal chemistry. The incorporation of fluorine atoms enhances metabolic stability and bioavailability, addressing key challenges in modern drug development. This aligns with the growing trend of fluorinated pharmaceuticals, which dominate over 20% of FDA-approved drugs. The compound’s CAS No. 1798700-65-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

One of the most compelling aspects of this compound is its potential role in addressing drug-resistant infections and chronic inflammatory diseases. The imidazole ring, a common pharmacophore, is known for its antimicrobial and anti-inflammatory properties. Coupled with the piperidine scaffold, which improves blood-brain barrier penetration, this molecule could unlock new therapies for neurological disorders. Such applications resonate with current healthcare priorities, including the search for next-generation antibiotics and neuroprotective agents.

From a synthetic chemistry perspective, 4-[3-(2-ethyl-1H-imidazol-1-yl)piperidine-1-carbonyl]-2,3-difluoropyridine exemplifies advancements in catalytic C-H functionalization and cross-coupling reactions. These methods are pivotal for streamlining the production of complex molecules, reducing waste, and aligning with green chemistry principles. The compound’s CAS No. 1798700-65-8 often appears in patents related to high-throughput screening and fragment-based drug design, underscoring its industrial significance.

In agrochemical research, the difluoropyridine unit is prized for its herbicidal and fungicidal activity. This has led to speculation about the compound’s utility in developing sustainable crop protection agents, a hot topic given global food security concerns. Its structural features may also contribute to precision agriculture solutions, minimizing environmental impact while maximizing efficacy.

Analytical characterization of CAS No. 1798700-65-8 typically involves LC-MS, NMR spectroscopy, and X-ray crystallography, ensuring rigorous quality control. These techniques are critical for verifying the compound’s purity and stereochemistry, which are essential for reproducible research outcomes. The rise of AI-driven molecular modeling has further accelerated studies on this molecule, enabling virtual screening and structure-activity relationship (SAR) analysis.

In summary, 4-[3-(2-ethyl-1H-imidazol-1-yl)piperidine-1-carbonyl]-2,3-difluoropyridine represents a convergence of cutting-edge chemistry and translational science. Its multifaceted applications—from drug discovery to agrochemical innovation—highlight its importance in addressing contemporary scientific and societal challenges. As research progresses, this compound is poised to play a pivotal role in shaping the future of small-molecule therapeutics and sustainable chemistry.

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